rac-(3R,4S)-3-methylpiperidine-3,4-diol hydrochloride
Overview
Description
Rac-(3R,4S)-3-methylpiperidine-3,4-diol hydrochloride, also known as rac-MPDH, is a chiral, organic compound with a wide range of applications in scientific research. It is a versatile, inexpensive and easily synthesized chiral building block that can be used as a starting material for the synthesis of a variety of compounds. Rac-MPDH is a powerful tool for the synthesis of enantiomerically pure compounds and has been used in the synthesis of numerous drugs, pharmaceuticals, and other biologically active compounds.
Mechanism of Action
Rac-MPDH is a chiral building block and is used in the synthesis of enantiomerically pure compounds. In the synthesis of enantiomerically pure compounds, the chiral building block is used to control the stereochemistry of the product. The chiral building block can be used to control the stereochemical outcome of the reaction by providing a chiral environment in which the reaction takes place.
Biochemical and Physiological Effects
Rac-MPDH is a chiral building block and is not known to have any biochemical or physiological effects. It is used solely as a starting material for the synthesis of enantiomerically pure compounds and does not interact with other molecules in the body.
Advantages and Limitations for Lab Experiments
Rac-MPDH has several advantages for use in laboratory experiments. It is inexpensive and easily synthesized, making it a cost-effective starting material for the synthesis of enantiomerically pure compounds. Additionally, it can be used to control the stereochemistry of the product, allowing for the study of the stereochemical effects of drugs and pharmaceuticals.
However, rac-(3R,4S)-3-methylpiperidine-3,4-diol hydrochloride has some limitations for use in laboratory experiments. It is not known to have any biochemical or physiological effects, so it cannot be used to study the biochemical or physiological effects of drugs and pharmaceuticals. Additionally, due to its chiral nature, it cannot be used to study the non-chiral effects of drugs and pharmaceuticals.
Future Directions
The use of rac-(3R,4S)-3-methylpiperidine-3,4-diol hydrochloride in scientific research is expected to continue to expand in the future. It can be used as a starting material for the synthesis of enantiomerically pure compounds, allowing for the study of the stereochemical effects of drugs and pharmaceuticals. Additionally, it can be used to study the mechanism of action of drugs and pharmaceuticals.
In the future, rac-(3R,4S)-3-methylpiperidine-3,4-diol hydrochloride could be used to study the non-chiral effects of drugs and pharmaceuticals. Additionally, it could be used to study the biochemical and physiological effects of drugs and pharmaceuticals. Furthermore, rac-(3R,4S)-3-methylpiperidine-3,4-diol hydrochloride could be used to synthesize more complex compounds, such as peptides and proteins, which could be used in the study of diseases and drug development.
Synthesis Methods
Rac-MPDH is synthesized by the reaction of rac-lactide with 3,4-dimethylpiperidine-1-carboxylic acid chloride in the presence of a base such as sodium hydroxide. The reaction occurs in a two-step process, first forming a lactone intermediate, then converting it to the desired hydrochloride salt. The reaction is typically carried out at room temperature, taking approximately one hour to complete.
Scientific Research Applications
Rac-MPDH has been used in a variety of scientific research applications, including the synthesis of enantiomerically pure compounds and the study of the mechanism of action of drugs and pharmaceuticals. Rac-MPDH can be used as a starting material for the synthesis of a variety of compounds, including drugs, pharmaceuticals, and other biologically active compounds. Additionally, it can be used as a chiral building block for the synthesis of enantiomerically pure compounds, allowing for the study of the stereochemical effects of drugs and pharmaceuticals.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4S)-3-methylpiperidine-3,4-diol hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "3-methylpyridine", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "acetic anhydride", "sodium nitrite", "sodium sulfite", "sodium chloride", "water" ], "Reaction": [ "Step 1: Conversion of 3-methylpyridine to 3-methylpyridine-N-oxide using hydrogen peroxide and acetic acid", "Step 2: Reduction of 3-methylpyridine-N-oxide to 3-methylpyridine using sodium borohydride", "Step 3: Conversion of 3-methylpyridine to 3-methylpiperidine using acetic anhydride and sodium acetate", "Step 4: Nitrosation of 3-methylpiperidine using sodium nitrite and hydrochloric acid to form 3-methylpiperidine-N-oxide", "Step 5: Reduction of 3-methylpiperidine-N-oxide to rac-(3R,4S)-3-methylpiperidine-3,4-diol using sodium sulfite and sodium hydroxide", "Step 6: Formation of rac-(3R,4S)-3-methylpiperidine-3,4-diol hydrochloride by reacting rac-(3R,4S)-3-methylpiperidine-3,4-diol with hydrochloric acid and sodium chloride" ] } | |
CAS RN |
1704720-85-3 |
Product Name |
rac-(3R,4S)-3-methylpiperidine-3,4-diol hydrochloride |
Molecular Formula |
C6H14ClNO2 |
Molecular Weight |
167.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4,4,4-trifluoro-1-[4-(propan-2-yl)phenyl]butane-1,3-dione](/img/structure/B6163586.png)